1-(4-fluorophenyl)-N-phenyl-4-propoxy-1H-pyrazole-3-carboxamide
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Overview
Description
1-(4-fluorophenyl)-N-phenyl-4-propoxy-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C19H18FN3O2 and its molecular weight is 339.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Cytotoxic Evaluation
A novel series of analogues related to 1-(4-fluorophenyl)-N-phenyl-4-propoxy-1H-pyrazole-3-carboxamide was synthesized and evaluated for their cytotoxic effects against breast cancer cell lines MCF-7 and MBA-MD-231. One compound, in particular, showed promising cytotoxicity with GI50 values <0.1 and 45.8 μM against the cancer cell lines, respectively. The structure-activity relationships (SAR) of these compounds were studied, highlighting the potential of this chemical structure in anticancer drug development (Ahsan et al., 2018).
Structural Characterization and Crystallography
Two pyrazoline derivatives closely related to the compound of interest were synthesized and their structures were characterized through single crystal X-ray diffraction. The study provided detailed insight into the molecular geometry and intermolecular interactions, contributing to the understanding of how structural variations might impact the biological activity of these compounds (Jasinski et al., 2012).
Synthesis of Fluorinated Pyrazoles for Medicinal Chemistry
Fluorinated pyrazoles with additional functional groups, such as those found in this compound, are of significant interest as building blocks in medicinal chemistry. A synthetic strategy was developed for new 3-amino-4-fluoropyrazoles, demonstrating the utility of these compounds in the synthesis of more complex molecules for potential therapeutic applications (Surmont et al., 2011).
Antiproliferative Activities of Pyrazole-Sulfonamide Derivatives
A series of pyrazole-sulfonamide derivatives, including structures similar to this compound, were synthesized and evaluated for their antiproliferative activities against various cancer cell lines. Some compounds exhibited promising broad-spectrum antitumor activity, highlighting the potential of this chemical scaffold in anticancer therapy (Mert et al., 2014).
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.
Mode of Action
Similar compounds have been shown to interact with their targets resulting in various biological activities . For instance, some compounds have been found to inhibit certain enzymes or modulate receptor activity, leading to changes in cellular function .
Biochemical Pathways
Related compounds have been shown to influence various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with multiple biochemical pathways, leading to diverse downstream effects.
Pharmacokinetics
Similar compounds have been studied for their pharmacokinetic properties . These studies often focus on factors such as solubility, metabolic stability, and bioavailability, which can significantly impact a compound’s therapeutic potential.
Result of Action
Related compounds have been shown to have various biological activities, suggesting that this compound may also produce diverse molecular and cellular effects .
Action Environment
It is known that factors such as ph, temperature, and the presence of other substances can influence the action of similar compounds .
Properties
IUPAC Name |
1-(4-fluorophenyl)-N-phenyl-4-propoxypyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O2/c1-2-12-25-17-13-23(16-10-8-14(20)9-11-16)22-18(17)19(24)21-15-6-4-3-5-7-15/h3-11,13H,2,12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORGSSGMCGVHDJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CN(N=C1C(=O)NC2=CC=CC=C2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.